Farnesyl triphosphate
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Overview
Description
Farnesyl triphosphate is a polyprenol triphosphate where the polyprenol component is farnesol. It is a conjugate acid of a this compound(3-).
Scientific Research Applications
Applications in Enzyme Studies and Drug Design
Photoactive Analogs of Farnesyl Triphosphate this compound (FPP) serves as a significant metabolic intermediate in the biosynthesis of various molecules such as sesquiterpenes and cofactor side chains. Enzymes using FPP are targets for drug design due to their involvement in semisynthesis of drugs. Photoactive analogs of FPP have been beneficial in identifying enzymes that use FPP as a substrate. These experiments have employed photocrosslinking groups like aryl azides, diazotrifluoropropionates, and benzophenones to study the interaction of FPP with enzymes, providing insights into potential therapeutic targets (Vervacke, Wang, & Distefano, 2013).
Applications in Biochemical Studies
Phosphorylation by Nm23 Proteins/Nucleoside Diphosphate Kinases Nm23 proteins/nucleoside diphosphate kinases, known for their role in suppressing tumor metastasis and influencing cellular differentiation, can phosphorylate farnesyl pyrophosphates to triphosphates. Cells with elevated levels of Nm23-H1 showed increased amounts of this compound, suggesting its existence in vivo. This phosphorylation could affect isoprenoid metabolism, possibly altering the biological effects of these proteins (Wagner & Vu, 2000).
Applications in Molecular Biology and Genetic Engineering
Molecular Cloning and Characterization of Farnesyl Pyrophosphate Synthase Studies have focused on cloning and characterizing enzymes like farnesylpyrophosphate synthase (FPS) from various organisms, highlighting their role in synthesizing farnesyl pyrophosphate, a precursor for terpenes and terpenoids. These studies often explore the expression patterns, substrate specificity, and potential regulatory roles of FPS in different organisms, laying the foundation for synthetic biology and metabolic engineering applications (Zhao et al., 2015).
Applications in Bioengineering and Production
Production of Sesquiterpenoid Alcohol in E. coli Research has demonstrated the ability to engineer Escherichia coli to produce compounds like farnesol, a sesquiterpenoid alcohol, by constructing a farnesol biosynthesis pathway. This involves overexpression of enzymes and pathway components to enable the production of industrially and medically important compounds (Wang, Park, Choi, & Kim, 2016).
Properties
Molecular Formula |
C15H29O10P3 |
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Molecular Weight |
462.31 g/mol |
IUPAC Name |
[hydroxy(phosphonooxy)phosphoryl] [(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienyl] hydrogen phosphate |
InChI |
InChI=1S/C15H29O10P3/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-23-27(19,20)25-28(21,22)24-26(16,17)18/h7,9,11H,5-6,8,10,12H2,1-4H3,(H,19,20)(H,21,22)(H2,16,17,18)/b14-9+,15-11+ |
InChI Key |
QIOOKVHMPPJVHS-YFVJMOTDSA-N |
Isomeric SMILES |
CC(=CCC/C(=C/CC/C(=C/COP(=O)(O)OP(=O)(O)OP(=O)(O)O)/C)/C)C |
SMILES |
CC(=CCCC(=CCCC(=CCOP(=O)(O)OP(=O)(O)OP(=O)(O)O)C)C)C |
Canonical SMILES |
CC(=CCCC(=CCCC(=CCOP(=O)(O)OP(=O)(O)OP(=O)(O)O)C)C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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